BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to the Material
Safety of 2-Mercaptobenzoic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Mercaptobenzoic Acid

Cat. No.: B014476

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 2-
Mercaptobenzoic acid (also known as Thiosalicylic acid). The information is compiled and
presented to meet the needs of professionals in research and drug development, with a focus
on detailed data presentation, experimental methodologies, and the biological context of its
interactions.

Chemical and Physical Properties

2-Mercaptobenzoic acid is an organosulfur compound that presents as a yellow, crystalline
solid.[1][2] It is slightly soluble in hot water and soluble in organic solvents such as alcohol,
ether, and glacial acetic acid.[3] The stability of 2-Mercaptobenzoic acid is a key consideration
in its handling; exposure to air can lead to its oxidation to form dithiosalicylic acid.[4][5]
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Property Value Reference(s)

Molecular Formula C7He02S [316]1[71[8]

Molecular Weight 154.19 g/mol [316]1[71[8]

CAS Number 147-93-3 [31[6]1[71[8]
Yellow to green powder or pale

Appearance ] ] [6]19]
yellow crystalline solid

Melting Point 164-169 °C [31[9]

Boiling Point 234.3 °C at 760 mmHg [3]

Flash Point 95.5°C [3]

Density 1.48 - 1.50 g/cm? at 20 °C [6]

Water Solubility Soluble in hot water [3]

o Soluble in alcohol (200 mg/L),

Solubility in other solvents ) ) ) [3]
ether, and glacial acetic acid

pKa 4.05 at 20 °C [10]

Vapor Pressure

0.00979 mmHg at 25 °C

[3]

Hazard Identification and Classification

2-Mercaptobenzoic acid is classified as a hazardous substance. It is harmful if swallowed,

inhaled, or comes into contact with skin.[3] It is known to cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[2][4]

Hazard Classification Category GHS Hazard Statement
Skin Irritation Category 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation Category 2 o
irritation
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation
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GHS Pictogram:

laalt text

Signal Word: Warning

Toxicological Information

The toxicological properties of 2-Mercaptobenzoic acid have not been fully investigated.[1]
However, available data indicates that it can cause gastrointestinal irritation with symptoms of
nausea, vomiting, and diarrhea if ingested.[1] Inhalation may lead to respiratory tract irritation.
[1] While specific LD50 and LC50 data are not readily available in the provided search results,
it is established that mercaptans, as a class of compounds, can cause nausea and headache,
with high concentrations potentially leading to unconsciousness.[1]

Endpoint Result Reference(s)

o Harmful if swallowed. Causes
Acute Oral Toxicity ] S [1][3]
gastrointestinal irritation.

o Harmful in contact with skin.
Acute Dermal Toxicity o [11[3]
Causes skin irritation.

_ o Harmful if inhaled. Causes
Acute Inhalation Toxicity ) S [11[3]
respiratory tract irritation.

Serious Eye Damage/Irritation Causes serious eye irritation. [21[4]

No component of this product
present at levels greater than
] o or equal to 0.1% is identified
Carcinogenicity _ [2][11]
as a probable, possible or

confirmed human carcinogen

by IARC.
Germ Cell Mutagenicity No data available [9]
Reproductive Toxicity No data available [4]

Experimental Protocols
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Detailed experimental protocols for assessing the safety of chemical substances are critical for
reproducible and reliable results. Below are representative methodologies for key toxicological
endpoints relevant to 2-Mercaptobenzoic acid, based on established guidelines and related
studies.

In Vivo Anti-Inflammatory Activity Assessment:
Carrageenan-Induced Paw Edema

This protocol is adapted from a study on derivatives of 2-Mercaptobenzoic acid and
represents a standard method for evaluating anti-inflammatory potential.[3]

Objective: To determine the anti-inflammatory effect of 2-Mercaptobenzoic acid in a rat model
of acute inflammation.

Methodology:

Animal Model: Male Wistar albino rats are used.

o Acclimatization: Animals are acclimatized to laboratory conditions for a week prior to the
experiment.

o Grouping: Rats are divided into experimental and control groups.

o Test Substance Administration: 2-Mercaptobenzoic acid is administered orally at various
doses (e.g., 10, 15, and 20 mg/kg). A control group receives the vehicle, and a positive
control group receives a known anti-inflammatory drug like indomethacin.[3]

¢ Induction of Inflammation: One hour after administration of the test substance, a 1% solution
of carrageenan is injected into the sub-plantar region of the right hind paw of each rat to
induce edema.

o Measurement of Edema: Paw volume is measured using a plethysmometer at regular
intervals (e.g., 1, 2, 3, and 4 hours) after carrageenan injection.

» Data Analysis: The percentage of inhibition of paw edema is calculated for each group
relative to the control group.
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Caption: Workflow for Carrageenan-Induced Paw Edema Assay.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test

This protocol is based on the principles of the OECD Test Guideline 439 for in vitro skin
irritation.

Objective: To assess the potential of 2-Mercaptobenzoic acid to cause skin irritation using a
reconstructed human epidermis model.

Methodology:

o Test System: A commercially available reconstructed human epidermis model (e.g.,
EpiDerm™, EpiSkin™) is used.

» Preparation: The tissue constructs are pre-incubated in a sterile, defined medium.

o Application of Test Substance: A defined amount of 2-Mercaptobenzoic acid (as a solid or
dissolved in a suitable solvent) is applied topically to the surface of the epidermis.

o Exposure: The tissues are exposed to the test substance for a specified period (e.g., 60
minutes).

¢ Rinsing and Post-Incubation: After exposure, the tissues are thoroughly rinsed to remove the
test substance and then incubated in fresh medium for a post-exposure period (e.g., 42
hours).
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 Viability Assessment: Cell viability is determined using a quantitative assay, typically the MTT
(3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The optical density of
the extracted formazan is measured spectrophotometrically.

o Data Analysis: The viability of the treated tissues is expressed as a percentage of the viability
of the negative control tissues. A reduction in viability below a certain threshold (e.g., 50%)
indicates that the substance is an irritant.

In Vivo Eye Irritation and Corrosion: Rabbit Eye Test

This protocol is based on the principles of the OECD Test Guideline 405. It should be noted
that in vivo eye irritation testing is increasingly being replaced by in vitro alternatives where
possible.

Objective: To determine the potential for 2-Mercaptobenzoic acid to cause irritation or
corrosion to the eye.

Methodology:

Animal Model: Healthy, young adult albino rabbits are used.

e Pre-examination: Both eyes of each animal are examined for any pre-existing irritation or
defects.

o Application of Test Substance: A small, measured amount of 2-Mercaptobenzoic acid (e.g.,
0.1 mL of a solution or 100 mg of a solid) is instilled into the conjunctival sac of one eye of
each rabbit. The other eye serves as a control.

o Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after
instillation. Observations are made on the cornea (opacity), iris, and conjunctiva (redness,
swelling, discharge).

e Scoring: Ocular lesions are scored according to a standardized system (e.g., Draize scale).

o Data Analysis: The scores are used to classify the substance based on the severity and
reversibility of the eye irritation.
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Biological Activity and Potential Signhaling Pathways

While the direct signaling pathways of 2-Mercaptobenzoic acid are not extensively detailed in
the available literature, its derivatives have been studied for their anti-inflammatory and
antioxidant properties.[3] The structural similarities to salicylic acid and the design of its
derivatives suggest a likely interaction with the arachidonic acid signaling cascade, a key

pathway in inflammation.

The proposed mechanism involves the inhibition of cyclooxygenase (COX) and lipoxygenase
(LOX) enzymes. These enzymes are critical for the synthesis of pro-inflammatory mediators
such as prostaglandins and leukotrienes from arachidonic acid.[3] By inhibiting these enzymes,
2-Mercaptobenzoic acid and its derivatives can reduce the inflammatory response.
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Caption: Proposed Anti-Inflammatory Mechanism of 2-Mercaptobenzoic Acid.
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Safe Handling and Storage

Handling:

Handle in a well-ventilated area.[4]

Wear suitable protective clothing, including gloves and safety goggles with side-shields.[1][4]

Avoid contact with skin and eyes.[4]

Avoid the formation of dust and aerosols.[4]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[4]

Storage:

Store in a tightly closed container.[1][4]

Keep in a dry, cool, and well-ventilated place.[1][4]

Store away from incompatible materials and foodstuff containers.[4]

The substance is sensitive to air and light; store under an inert atmosphere if possible.[1][3]

First Aid Measures

 Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[4]

o Skin Contact: Remove contaminated clothing immediately. Wash off with soap and plenty of
water. Consult a doctor if irritation persists.[4]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek immediate medical attention.[4]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and drink plenty of water. Seek immediate medical attention.[1][9]
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Accidental Release Measures

o Personal Precautions: Use personal protective equipment, including chemical-impermeable
gloves. Ensure adequate ventilation. Avoid dust formation and breathing vapors, mist, or gas.
Evacuate personnel to safe areas and remove all sources of ignition.[2][4]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.[4]

» Methods for Cleaning Up: Collect the spilled material using spark-proof tools and place it in a
suitable, closed container for disposal.[4]

Disposal Considerations

Dispose of contents and container in accordance with local, regional, and national regulations.
The material should be disposed of at an appropriate treatment and disposal facility.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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histone deacetylases (HDAC) - PubMed [pubmed.ncbi.nim.nih.gov]
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 To cite this document: BenchChem. [An In-Depth Technical Guide to the Material Safety of 2-
Mercaptobenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014476#2-mercaptobenzoic-acid-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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